Cas no 237409-01-7 (2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester)
![2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester structure](https://www.kuujia.com/scimg/cas/237409-01-7x500.png)
237409-01-7 structure
Product name:2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester
CAS No:237409-01-7
MF:C10H13NO4
MW:211.214523077011
CID:1415400
2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester
- Methyl 5-(1,2-dihydroxypropyl)-2-pyridinecarboxylate
- CJ 14877
- 2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methyl ester
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- Inchi: 1S/C10H13NO4/c1-6(12)9(13)7-3-4-8(11-5-7)10(14)15-2/h3-6,9,12-13H,1-2H3
- InChI Key: XZXCYBBAXJQLFQ-UHFFFAOYSA-N
- SMILES: COC(C1N=CC(C(C(O)C)O)=CC=1)=O
Computed Properties
- Exact Mass: 367.14203
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- XLogP3: -1.189
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- Boiling Point: 399.9±37.0 °C(Predicted)
- PSA: 76.07
- pka: 13.13±0.20(Predicted)
2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester Related Literature
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Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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